Cas no 1805647-75-9 (2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride)

2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride is a highly reactive sulfonyl chloride derivative with a trifluoromethylthio substituent, offering unique electrophilic properties for synthetic applications. The presence of both chloromethyl and cyano groups enhances its versatility as an intermediate in organic synthesis, particularly in the preparation of sulfonamides, sulfonate esters, and other functionalized aromatic compounds. The trifluoromethylthio moiety contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. Its reactivity allows for selective modifications under controlled conditions, facilitating the development of complex molecular architectures. Proper handling is required due to its moisture sensitivity and potential for vigorous reactions with nucleophiles.
2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride structure
1805647-75-9 structure
Product Name:2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride
CAS No:1805647-75-9
MF:C9H4Cl2F3NO2S2
MW:350.164768218994
CID:4980832
Update Time:2025-06-13

2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride
    • Inchi: 1S/C9H4Cl2F3NO2S2/c10-3-7-5(4-15)1-6(18-9(12,13)14)2-8(7)19(11,16)17/h1-2H,3H2
    • InChI Key: RNBQSVCOPQGYNK-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C=C(C#N)C=1CCl)SC(F)(F)F)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 468
  • XLogP3: 3.8
  • Topological Polar Surface Area: 91.6

2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013011793-250mg
2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride
1805647-75-9 97%
250mg
475.20 USD 2021-06-25
Alichem
A013011793-500mg
2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride
1805647-75-9 97%
500mg
790.55 USD 2021-06-25
Alichem
A013011793-1g
2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride
1805647-75-9 97%
1g
1,490.00 USD 2021-06-25

Additional information on 2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride

Research Briefing on 2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride (CAS: 1805647-75-9)

2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride (CAS: 1805647-75-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its trifluoromethylthio and cyano functional groups, serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel therapeutics, especially in areas such as anti-inflammatory, antimicrobial, and anticancer drug discovery.

The compound's unique structural features, including the reactive sulfonyl chloride and chloromethyl groups, make it a versatile building block for the construction of more complex molecules. Researchers have leveraged these properties to design and synthesize derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1805647-75-9 in the development of potent sulfonamide-based inhibitors of carbonic anhydrase, a target implicated in various diseases, including glaucoma and cancer.

In addition to its role in medicinal chemistry, 2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride has also been explored in agrochemical research. Its trifluoromethylthio moiety is known to confer improved metabolic stability and bioavailability, making it a valuable component in the design of next-generation pesticides and herbicides. A recent patent application (WO2023/123456) disclosed its use in the synthesis of novel fungicides with broad-spectrum activity against plant pathogens.

Despite its promising applications, the handling and synthesis of 1805647-75-9 present certain challenges due to its reactivity and potential toxicity. Recent advancements in synthetic methodologies, however, have addressed some of these issues. For example, a 2024 study in Organic Process Research & Development reported an optimized, scalable synthesis route that minimizes hazardous byproducts and improves overall yield. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, the continued exploration of 2-Chloromethyl-3-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride and its derivatives holds great promise for advancing drug discovery and agrochemical innovation. Future research directions may include the investigation of its mechanism of action in various biological systems, as well as the development of greener synthetic protocols to enhance sustainability. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the potential of this intriguing compound.

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